N-(2-ethylphenyl)-2-(2-thienyl)-1-azepanecarboxamide

• IUPAC Name: N-(2-ethylphenyl)-2-thiophen-2-ylazepane-1-carboxamide
• InChI: InChI=1S/C19H24N2OS/c1-2-15-9-5-6-10-16(15)20-19(22)21-13-7-3-4-11-17(21)18-12-8-14-23-18/h5-6,8-10,12,14,17H,2-4,7,11,13H2,1H3,(H,20,22)
• InChI Key: IRYIDAVXVSLPTO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)N2CCCCCC2C3=CC=CS3
• Molecular Formula: C19H24N2OS
• Molecular Weight: 328.5 g/mol

Description

N-(2-ethylphenyl)-2-(2-thienyl)-1-azepanecarboxamide, commonly known as Etizolam, is a thienodiazepine derivative that possesses anxiolytic, sedative, hypnotic, anticonvulsant, and muscle relaxant properties. It is a popular research chemical that is widely used in scientific studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

Etizolam acts as a positive allosteric modulator of the GABA-A receptor, which enhances the binding of GABA to the receptor and increases the inhibitory effect of GABA on neuronal activity. This leads to a decrease in neuronal excitability and anxiolytic, sedative, hypnotic, anticonvulsant, and muscle relaxant effects.
Biochemical and Physiological Effects
Etizolam has been shown to have various biochemical and physiological effects, including a decrease in anxiety, aggression, and stress, as well as an increase in sleep duration and quality. It also has muscle relaxant properties, which can be beneficial for the treatment of muscle spasms and tension.

Advantages and Limitations for Lab Experiments

One advantage of using Etizolam in lab experiments is its high potency and selectivity for the GABA-A receptor, which allows for precise manipulation of neuronal activity. However, its potential for abuse and dependence, as well as its limited availability and regulatory restrictions, can be a limitation for its use in research.

Future Directions

There are several future directions for research on Etizolam, including:
1. Investigating its potential therapeutic applications in the treatment of anxiety disorders, insomnia, and muscle spasms.
2. Studying its effect on synaptic plasticity and neuronal connectivity, which can provide insight into its mechanism of action and potential for neuroprotective effects.
3. Developing new analogs of Etizolam with improved pharmacological properties and reduced side effects.
4. Investigating its effect on other neurotransmitter systems, such as dopamine and serotonin, which can provide a more comprehensive understanding of its pharmacological profile.
5. Studying its potential for abuse and dependence, as well as developing strategies for harm reduction and prevention.

Synthesis Methods

The synthesis of Etizolam involves the condensation of 2-(2-thienyl)acetonitrile with 2-chloro-N-(2-ethylphenyl)acetamide in the presence of a base such as potassium carbonate. The resulting product is then hydrolyzed with hydrochloric acid to yield Etizolam.

Scientific Research Applications

Etizolam has been extensively studied in various scientific fields, including pharmacology, toxicology, and neuroscience. In pharmacology, it has been used to investigate its binding affinity to GABA receptors and its effect on neurotransmitter release. In toxicology, it has been used to study its acute and chronic toxicity, as well as its potential for abuse and dependence. In neuroscience, it has been used to investigate its effect on neuronal excitability and synaptic plasticity.